Cas no 478256-97-2 (4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide)

• Product Name: 4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide
• CAS No: 478256-97-2
• MDL: MFCD02102798
• CID: 4653903
• Update Time: 2025-10-27

4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide

• MDL： MFCD02102798

Additional information on 4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide

4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide: A Comprehensive Overview

4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide (CAS No. 478256-97-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and neuroprotective properties.

The benzothiazole moiety in 4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide is a key structural element that contributes to its biological activity. Benzothiazoles are heterocyclic compounds that have been extensively studied for their ability to modulate various biological processes. The presence of this moiety in the compound suggests potential interactions with specific receptors or enzymes, which could be exploited for therapeutic purposes.

The N-propylpiperidine-1-carboxamide portion of the molecule adds further complexity and functionality. Piperidines are cyclic amines that are commonly found in many bioactive compounds and drugs. The propyl substituent on the piperidine ring can influence the compound's lipophilicity and solubility, which are crucial factors in determining its pharmacokinetic properties. The carboxamide group is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins.

Recent studies have explored the potential of 4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide has also been investigated for its neuroprotective properties. A study published in the Journal of Neurochemistry demonstrated that this compound could protect neurons from oxidative stress-induced damage. The researchers found that it effectively scavenged reactive oxygen species (ROS) and prevented neuronal cell death, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide has also been studied to understand its behavior in biological systems. In a preclinical study using animal models, the compound showed good oral bioavailability and a favorable half-life, indicating its potential for development as an oral medication. The compound was also found to have low toxicity at therapeutic doses, further supporting its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at tested doses. These findings have paved the way for further clinical development and potential market approval.

In conclusion, 4-(1,3-benzothiazol-2-yl)-N-propylpiperidine-1-carboxamide (CAS No. 478256-97-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.